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Compound of Interest

Compound Name: Reactive orange 86

Cat. No.: B1607117

An In-depth Technical Guide to the Chemical Structure of Reactive Orange 86

This guide provides a comprehensive overview of the chemical structure, properties, and
synthesis of Reactive Orange 86, a significant member of the azo class of reactive dyes.
Designed for researchers, scientists, and professionals in drug development and materials
science, this document details the dye's molecular architecture and functional characteristics.

Chemical Structure and Identification

Reactive Orange 86 is a synthetic organic dye characterized by the presence of an azo
chromophore (—N=N—) which is responsible for its color. Its structure also incorporates a
reactive group that allows it to form covalent bonds with the hydroxyl groups in cellulosic fibers,
such as cotton. The most consistent and detailed chemical name found for this dye is
Trisodium 7-[[2-[(aminocarbonyl)amino]-4-[(4,6-dichloro-1,3,5-triazin-2-
yl)amino]phenyl]azo]naphthalene-1,3,6-trisulphonate.[1] This name precisely describes the
molecular assembly, which consists of a substituted naphthalene trisulfonate core linked via an
azo bridge to a phenyl group, which in turn carries the reactive dichlorotriazinyl moiety.

The structure contains several key functional groups that dictate its properties:

e Azo Group (Chromophore): The central nitrogen-nitrogen double bond is the primary
chromophore, responsible for the dye's characteristic orange color.
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e Naphthalene-1,3,6-trisulphonate Group: This part of the molecule contains three sulfonate (—
S0s7) groups, which confer high water solubility to the dye.[2]

 Dichlorotriazinyl Group (Reactive Moiety): This heterocyclic ring with two chlorine atoms is
the reactive site. The chlorine atoms are susceptible to nucleophilic substitution by the
hydroxyl groups of cellulose fibers under alkaline conditions, forming a stable covalent bond.

o Urea and Amino Linkers: These groups connect the different aromatic components of the

dye molecule.

Below is a diagram illustrating the logical relationship between the core components of the
Reactive Orange 86 molecule.
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Caption: Logical relationship of functional components in Reactive Orange 86.

Physicochemical Properties

Reactive Orange 86 is typically supplied as a yellow to orange powder.[2] Its key properties
are summarized in the table below. It is important to note that there are discrepancies in the
reported CAS Registry Numbers and molecular formulas across different suppliers and
databases. The data presented here reflects the most consistently reported and chemically
plausible information.
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Property

Value

Reference(s)

Chemical Name

Trisodium 7-[[2-
[(@aminocarbonyl)amino]-4-
[(4,6-dichloro-1,3,5-triazin-2-
yl)amino]phenyl]azo]naphthale

ne-1,3,6-trisulphonate

[1]

Synonyms

Procion Yellow MX 3R,
Foureactive Yellow MX 3RA

[3]

Molecular Class

Azo Dye

[2]

CAS Registry Number

57359-00-9 (most consistent),
also reported as 83929-91-3
and 13324-20-4

[L1(3][41[5][€]

Molecular Formula

C20H11Cl2NsNasz010Ss
(consistent with detailed

name), also reported as

[1]14][5]6]

C20H16Cl2N1007S2Naz
Molecular Weight 759.41 g/mol [1][5]
Appearance Yellow Powder [2]

Solubility in Water

150 g/L (at 20 °C), 180 g/L (at
80 °C)

[2]

Primary Application

Dyeing of cellulose fibers (e.qg.,

cotton)

[2]

General Synthesis and Experimental Protocol

The synthesis of dichlorotriazinyl reactive dyes like Reactive Orange 86 is a multi-step process

involving diazotization, azo coupling, and condensation reactions. While specific proprietary

methods may vary, a general experimental protocol can be outlined.

Key Stages of Synthesis:
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o Diazotization: An aromatic amine is treated with a solution of sodium nitrite in the presence
of a strong acid (e.g., hydrochloric acid) at a low temperature (0-5 °C) to form a diazonium
salt.

e Azo Coupling: The resulting diazonium salt is then reacted with a coupling component, in this
case, a derivative of H-acid (1-amino-8-naphthol-3,6-disulfonic acid), to form the azo
chromophore. The pH of the reaction is carefully controlled to ensure the desired coupling
position.

» Condensation with Cyanuric Chloride: The final step involves the reaction of the amino-azo
dye intermediate with cyanuric chloride (2,4,6-trichloro-1,3,5-triazine). This reaction is
typically carried out in a stepwise manner. The first condensation is performed at a low
temperature (0-5 °C) and near-neutral pH (6.0-7.0) to substitute one chlorine atom.[7] A
subsequent condensation with another amine (in this case, the urea-substituted
phenylenediamine) is carried out at a slightly elevated temperature to form the final product,
leaving two reactive chlorine atoms on the triazine ring.[7]

The following diagram illustrates a generalized experimental workflow for the synthesis of a
dichlorotriazinyl reactive dye.
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Caption: Generalized experimental workflow for the synthesis of Reactive Orange 86.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

